Cas no 1896249-00-5 (O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine)

• Product Name: O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine
• CAS No: 1896249-00-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6271804
• PubChem ID: 117276731
• Update Time: 2025-07-21

O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine
• 1896249-00-5
• O-[2-(5-fluoro-2-methylphenyl)ethyl]hydroxylamine
• EN300-1809344

• Inchi： 1S/C9H12FNO/c1-7-2-3-9(10)6-8(7)4-5-12-11/h2-3,6H,4-5,11H2,1H3
• InChI Key： ABGHVZWKELZICN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CCON

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine

Comprehensive Overview of O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine (CAS No. 1896249-00-5)

O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine (CAS No. 1896249-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxylamine moiety and fluoro-methylphenyl structure, is often explored for its potential applications in drug development and chemical synthesis. Researchers are particularly interested in its role as an intermediate in the creation of novel therapeutic agents, given its ability to modulate biological pathways.

The chemical structure of O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine features a 5-fluoro-2-methylphenyl group attached to an ethylhydroxylamine chain. This combination of functional groups makes it a versatile building block in organic chemistry. The presence of the fluoro substituent enhances the compound's stability and reactivity, which is crucial for its use in complex synthetic routes. Recent studies have highlighted its potential in targeting specific enzymes or receptors, making it a subject of interest in precision medicine and drug discovery.

In the context of current trends, O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine aligns with the growing demand for small-molecule therapeutics and biochemical probes. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for their ability to interact with biological systems at a molecular level. Searches for terms such as "fluoro-phenyl derivatives in drug development" and "hydroxylamine applications in synthesis" reflect the compound's relevance in modern research.

From a synthetic perspective, CAS No. 1896249-00-5 is often utilized in multi-step organic reactions, where its ethylhydroxylamine group serves as a key functional handle. Chemists leverage this feature to introduce nitrogen-containing motifs into larger molecular frameworks. The compound's stability under various reaction conditions further enhances its utility, making it a preferred choice for high-throughput screening and combinatorial chemistry.

Another area of interest is the compound's potential role in neurochemical research. The fluoro-methylphenyl moiety is structurally similar to motifs found in compounds that interact with neurotransmitter systems. This has led to speculation about its applicability in studying neurological disorders or cognitive enhancers, though extensive clinical validation is still required. Online queries such as "phenylethylhydroxylamine derivatives in neuroscience" underscore the public's curiosity about these applications.

Quality control and analytical characterization of O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine are critical for ensuring its efficacy in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often search for "analytical methods for hydroxylamine compounds" to optimize their workflows, highlighting the need for standardized protocols.

In summary, O-2-(5-fluoro-2-methylphenyl)ethylhydroxylamine (CAS No. 1896249-00-5) is a multifaceted compound with broad implications in pharmaceutical research, organic synthesis, and biochemical studies. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring new frontiers in medicine and chemistry. As interest in targeted therapies and molecular design continues to rise, this compound is poised to remain a focal point of innovative research.